Two-photon absorption and photoluminescence of colloidal gold nanoparticles and nanoclusters
Chemical Society Reviews Pub Date: 2019-07-11 DOI: 10.1039/C8CS00849C
Abstract
This review provides a comprehensive description of nonlinear optical (NLO) properties of gold nanoparticles, which can be used in biological applications. The main focus is placed on two-photon absorption (2PA) and two-photon excited photoluminescence (2PEL) – the processes crucial for multiphoton microscopy, which allows deeper imaging of the material and causes less damage to the biological samples in comparison to conventional (one-photon) microscopy. We present the basics of 2PA measurement techniques and a summary of recent achievements in the understanding of multiphoton excitation and the resulting photoluminescence in gold nanoparticles, both plasmonic ones and small nanoclusters with molecule-like properties. The examples of 2PA applications in bioimaging are also presented, with a comment on future challenges and applications.
Recommended Literature
- [1] Biosynthesis of fatty acid and polyketide metabolites
- [2] Insights into the mechanism of the capture of CO2 by K2CO3 sorbent: a DFT study†
- [3] Inside front cover
- [4] Front cover
- [5] First total synthesis of cryptopyranmoscatone A2 from d-ribose†
- [6] Front cover
- [7] Porous organic polymers for CO2 capture, separation and conversion
- [8] Front cover
- [9] Time-evolution of in vivo protein corona onto blood-circulating PEGylated liposomal doxorubicin (DOXIL) nanoparticles†
- [10] Tuning the carrier scattering mechanism to effectively improve the thermoelectric properties†
Journal Name：Chemical Society Reviews
Research Products
-
CAS no.: 131525-50-3
